(5-Methylpyridin-3-yl)methanamine hydrochloride

Specification

• CAS No.: 1449122-47-7
• Molecular Formula: C7H11ClN2
• Molecular Weight: 158.63 g/mol
• IUPAC Name: (5-methylpyridin-3-yl)methanamine;hydrochloride
• Standard InChI: InChI=1S/C7H10N2.ClH/c1-6-2-7(3-8)5-9-4-6;/h2,4-5H,3,8H2,1H3;1H
• Standard InChI Key: GJJWOTCKIGJOOL-UHFFFAOYSA-N
• SMILES: CC1=CC(=CN=C1)CN.Cl
• Canonical SMILES: CC1=CC(=CN=C1)CN.Cl

Introduction

(5-Methylpyridin-3-yl)methanamine hydrochloride is a chemical compound that belongs to the class of pyridine derivatives. It is a hydrochloride salt of (5-methylpyridin-3-yl)methanamine, which is a primary amine attached to a pyridine ring. This compound is of interest in various chemical and pharmaceutical applications due to its structural properties and potential reactivity.

Safety and Handling

Safety data for this compound is limited, but as a hydrochloride salt of an amine, it is likely to be corrosive and harmful if ingested, inhaled, or if it comes into contact with skin or eyes. General precautions include wearing protective gear and handling in a well-ventilated area.

Hazard Statements

• H302: Harmful if swallowed.

• H312: Harmful in contact with skin.

• H314: Causes severe skin burns and eye damage.

• H332: Harmful if inhaled.

Precautionary Statements

• P260: Do not breathe dust/fume/gas/mist/vapors/spray.

• P264: Wash hands thoroughly after handling.

• P270: Do not eat, drink or smoke when using this product.

• P280: Wear protective gloves/protective clothing/eye protection/face protection.

• P301+P312+P330: IF SWALLOWED: Rinse mouth. Call a POISON CENTER or doctor/physician if you feel unwell.

• P302+P352: IF ON SKIN: Wash with plenty of soap and water.

• P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

• P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.

Applications and Research

(5-Methylpyridin-3-yl)methanamine hydrochloride is used as a building block in organic synthesis, particularly in the development of pharmaceuticals and specialty chemicals. Its reactivity allows it to participate in various chemical reactions, such as alkylation, acylation, and condensation reactions.